Cas no 2049042-08-0 ((R)-N-[(R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide)

• Product Name: (R)-N-[(R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide
• CAS No: 2049042-08-0
• MF: C₂₈H₃₆NOPS
• MW: 465.630307197571
• MDL: MFCD32697159
• CID: 5221674
• PubChem ID: 155885276
• Update Time: 2026-03-07

(R)-N-[(R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• [S(R)]-N-[(1R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethyl-2-propanesulfinamide
• (R)-N-((R)-1-(2-(Diphenylphosphanyl) phnyl)-2,2-dimethylpropyl)-N,2-dimethylpropane-2-sulfinamide
• (R)-N-[(R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide
• (R)-N-[(S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide
• SY287140
• SY287294
• N-[1-(2-diphenylphosphanylphenyl)-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide
• N-{1-[2-(diphenylphosphanyl)phenyl]-2,2-dimethylpropyl}-N,2-dimethylpropane-2-sulfinamide
• 2454167-14-5
• MFCD33401745
• (R)-N-((R)-1-(2-(Diphenylphosphanyl) phnyl)-2,2-dimethylpropyl)-N,2-dimethylpropane-2-sulfinamide, 9
• MFCD32697159
• 2049042-08-0
• [S(R)]-N-[(1R)-1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethyl-2-propanesulfinamide, 95%

• MDL： MFCD32697159
• Inchi： 1S/C28H36NOPS/c1-27(2,3)26(29(7)32(30)28(4,5)6)24-20-14-15-21-25(24)31(22-16-10-8-11-17-22)23-18-12-9-13-19-23/h8-21,26H,1-7H3
• InChI Key： LSFXASOJFLAEOF-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(N(C)C(C1C=CC=CC=1P(C1C=CC=CC=1)C1C=CC=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 465.22552294g/mol
• Monoisotopic Mass: 465.22552294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 39.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (R)-N-[(R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide

Introduction to (R)-N-[(R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide (CAS No. 2049042-08-0)

(R)-N-[(R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide (CAS No. 2049042-08-0) is a chiral phosphine oxide derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structural features and its potential applications in asymmetric catalysis and drug development.

The compound's structure is characterized by a diphenylphosphino group attached to a phenyl ring, which is further substituted with a chiral 1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl moiety. The presence of the N,2-dimethylpropane-2-sulfinamide group adds additional complexity and functionality to the molecule. These structural elements contribute to the compound's high enantioselectivity and stability, making it a valuable reagent in various chemical reactions.

Recent studies have highlighted the importance of chiral phosphine oxides in asymmetric catalysis. For instance, a study published in the Journal of the American Chemical Society (JACS) demonstrated that (R)-N-[(R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide can effectively catalyze the asymmetric hydrogenation of prochiral ketones with high enantioselectivity. This finding has significant implications for the synthesis of chiral pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

In addition to its catalytic properties, this compound has shown promise in the development of new drugs. The chiral nature of the molecule allows for the precise control of stereochemistry, which is crucial for optimizing the biological activity and pharmacokinetic properties of drug candidates. A recent paper in Organic Letters reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in disease pathways, suggesting potential therapeutic applications.

The synthesis of (R)-N-[(R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide involves several steps, including the preparation of the chiral phosphine oxide precursor and subsequent functionalization to introduce the sulfinamide group. The synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The stability and solubility properties of this compound have also been extensively studied. It has been found to be stable under a wide range of reaction conditions, including various solvents and temperatures. This stability is crucial for its practical application in chemical processes and pharmaceutical formulations.

In conclusion, (R)-N-[(R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-N,2-dimethylpropane-2-sulfinamide (CAS No. 2049042-08-0) represents a significant advancement in the field of chiral chemistry. Its unique structural features and versatile applications make it an important reagent for researchers working in organic synthesis, catalysis, and drug discovery. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in these fields.